![molecular formula C8H13N3O B6229020 1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine CAS No. 1856235-46-5](/img/no-structure.png)
1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine
Description
“1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine” is a chemical compound with the molecular formula C8H13N3O and a molecular weight of 167.21 . It is also known by the English name "5-Pyrimidinemethanamine, 2- (1-methylethoxy)-" .
Synthesis Analysis
The synthesis of pyrimidine derivatives has been reported in the literature . A stable porous In-MOF 1 was prepared for the first time via an asymmetric N,O-containing (2-pyrimidin-5-yl)terephthalic acid (H2L). It was found that the 1,4-benzenedicarboxylate anions (bdc2−) were formed in the synthesis process .Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms at positions 1 and 3. The pyrimidine ring is substituted at position 5 with a methanamine group, and at position 2 with a propan-2-yloxy group .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available in the retrieved data, pyrimidine derivatives are known to participate in various chemical reactions. For instance, in the synthesis of In-MOF 1, the 1,4-benzenedicarboxylate anions (bdc2−) were formed .Physical And Chemical Properties Analysis
The boiling point of “this compound” is predicted to be 288.1±32.0 °C, and its density is predicted to be 1.091±0.06 g/cm3 . The acidity coefficient (pKa) is predicted to be 7.41±0.29 .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine involves the reaction of 2-(propan-2-yloxy)pyrimidine-5-carbaldehyde with methylamine followed by reduction of the resulting imine to yield the final product.", "Starting Materials": [ "2-(propan-2-yloxy)pyrimidine-5-carbaldehyde", "Methylamine" ], "Reaction": [ "Step 1: React 2-(propan-2-yloxy)pyrimidine-5-carbaldehyde with methylamine in the presence of a suitable solvent and catalyst to form the imine intermediate.", "Step 2: Reduce the imine intermediate using a reducing agent such as sodium borohydride or lithium aluminum hydride to yield 1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine.", "Step 3: Purify the final product by recrystallization or chromatography." ] } | |
CAS RN |
1856235-46-5 |
Molecular Formula |
C8H13N3O |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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